Cas no 717907-75-0 (PF-562271)

Pf-562271 (vs-6062) is a potent, reversible, ATP competitive inhibitor of FAK and Pyk2 kinases with IC50 of 1.5 nm and 13 nm, respectively
PF-562271 structure
PF-562271 structure
PF-562271
717907-75-0
C21H20F3N7O3S
507.4888
MFCD17170115
68682
11713159

PF-562271 Properties

Names and Identifiers

    • N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
    • PF-562271
    • N-Methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide
    • N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
    • PF562271
    • PROPAPGYL PF-562271
    • n-methyl-n-(3-(((2-((2-oxo-2,3-dihydro-1h-indol-5-yl)amino)-5-trifluoromethylpyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
    • PF-562271 FAK
    • RTKS KINASE INHIBITOR
    • K5BX8ZA7UF
    • PF 562271
    • C21H20F3N7O3S
    • PF-00562271 free base
    • SR-00000003721-2
    • HMS3244L07
    • BCP01852
    • PF562271 besylate;PF 562271 besylate
    • MLS006011245
    • SMR004703004
    • SR-00000003721
    • AMY21304
    • GTPL9381
    • NSC754356
    • HMS3265M11
    • HMS3265M12
    • MZDKLVOWGIOKTN-UHFFFAOYSA-N
    • s2890
    • NCGC00242495-01
    • 717907-75-0
    • BDBM50318884
    • CCG-265006
    • N-methyl-N-(3-(((2-((2-oxoindolin-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
    • HMS3651D06
    • AKOS015904318
    • NCGC00242495-18
    • N-methyl-N-{3-[({2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
    • NSC-800849
    • AS-16220
    • HY-10459
    • PF-562,271-26
    • J-521695
    • PF-562271; VS-6062
    • Methanesulfonamide, n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]- n-methyl-
    • UNII-K5BX8ZA7UF
    • PF-562271 [WHO-SDG]
    • SCHEMBL1206959
    • HMS3244K08
    • NSC800849
    • 3bz3
    • PF-562271 BESILATE
    • BRD-K99545815-001-01-4
    • PF-562,271
    • HMS3244K07
    • N-[3-[[[2-[(2,3-H-2-oxo-1H-indol-5-yl)amino]-5-(trifluoroMe)-4-pyrimidinyl]amino]Me]-2-pyridinyl]-N-Me-methanesulfonamide 95%
    • PF-562271 free base
    • EX-A1385
    • CHEBI:91370
    • MFCD16038299
    • HMS3265N12
    • AC-27466
    • SW219484-2
    • DTXSID10471000
    • PF-562271- (FAK)
    • 717907-75-0 (free base)
    • Q27163236
    • Methanesulfonamide, N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl
    • FT-0711878
    • Kinome_3857
    • N-[3-[[[2-[(2,3-Dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl-methanesulfonamide
    • N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]methanesulfonamide
    • n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-n-methylmethanesulfonamide
    • BCPP000114
    • CHEMBL1084546
    • HMS3265N11
    • NSC-754356
    • SDCCGSBI-0654422.P001
    • PF-562271?
    • BRD-K99545815-074-03-7
    • BRD-K99545815-001-06-3
    • BRD-K99545815-074-02-9
    • DTXCID40162555
    • DTXCID20208905
    • DTXSID40240064
    • BRD-K99545815-003-01-0
    • VS6062
    • UNII-FK2M84H8UI
    • N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide; PF-562271
    • N-methyl-N-(3-(((2-((2-oxo-1,3-dihydroindol-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
    • PF-562271 (WHO-SDG)
    • N-methyl-N-{3-[({2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
    • PF 562271 [WHO-DD]
    • N-METHYL-N-[3-[[[2-[(2-OXO-2,3-DIHYDRO-1H-INDOL-5-YL)AMINO]-5-TRIFLUOROMETHYLPYRIMIDIN-4-YL]AMINO]METHYL]PYRIDIN-2-YL]METHANESULFONAMIDE
    • N-methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide
    • +Expand
    • MFCD17170115
    • MZDKLVOWGIOKTN-UHFFFAOYSA-N
    • 1S/C21H20F3N7O3S/c1-31(35(2,33)34)19-12(4-3-7-25-19)10-26-18-15(21(22,23)24)11-27-20(30-18)28-14-5-6-16-13(8-14)9-17(32)29-16/h3-8,11H,9-10H2,1-2H3,(H,29,32)(H2,26,27,28,30)
    • S(C([H])([H])[H])(N(C([H])([H])[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C1C(C(F)(F)F)=C([H])N=C(N=1)N([H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C(N2[H])=O)(=O)=O

Computed Properties

  • 507.13000
  • 3
  • 12
  • 7
  • 507.13004319g/mol
  • 35
  • 856
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2
  • 138

Experimental Properties

  • 3.85020
  • 140.82000
  • No data available
  • No data available
  • No data available
  • No data available
  • 1.540

PF-562271 Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FAWQ-1mg
PF-562271
717907-75-0 98+%
1mg
$44.00 2024-04-21
A2B Chem LLC
AH13178-1mg
N-[3-[[[2-[(2,3-Dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-n-methyl-methanesulfonamide
717907-75-0 98+%
1mg
$41.00 2024-04-19
abcr
AB447071-1 mg
N-[3-[[[2-[(2,3-H-2-oxo-1H-indol-5-yl)amino]-5-(trifluoroMe)-4-pyrimidinyl]amino]Me]-2-pyridinyl]-N-Me-methanesulfonamide 95%; .
717907-75-0
1mg
€206.00 2023-07-18
Ambeed
A301515-5mg
N-Methyl-N-(3-(((2-((2-oxoindolin-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
717907-75-0 98+%
5mg
$135.0 2024-05-30
Chemenu
CM146877-10mg
N-Methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide
717907-75-0 95%+
10mg
$186 2021-08-05
ChemScence
CS-0039-5mg
PF-562271
717907-75-0 99.68%
5mg
$158.0 2022-04-26
DC Chemicals
DC3169-100 mg
PF-562271
717907-75-0 >98%
100mg
$400.0 2022-02-28
eNovation Chemicals LLC
D501739-250mg
N-Methyl-N-{3-[({2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl}amino)methyl]-2-pyridinyl}methanesulfonamide hydrochloride
717907-75-0 98%
250mg
$495 2022-06-03
MedChemExpress
HY-10459-10mM*1mLinDMSO
PF-562271
717907-75-0 99.68%
10mM*1mLinDMSO
¥1451 2022-05-30
S e l l e c k ZHONG GUO
S2890-10mM (1mL in DMSO)
PF-562271
717907-75-0 99.95%
10mM (1mL in DMSO)
¥2862.96 2023-09-15

PF-562271 Synthesis

Synthetic Circuit 1

Reaction Conditions
Reference
Preparation of salts and solvates of N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methylmethanesulfonamide for the treatment of abnormal cell growth.
, World Intellectual Property Organization, , ,

PF-562271 Preparation Products

PF-562271 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:717907-75-0)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:717907-75-0)
A LA DING
anhua.mao@aladdin-e.com

PF-562271 Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:717907-75-0)PF-562271
A19408
99%/99%
10mg/50mg
189.0/585.0
atkchemica
(CAS:717907-75-0)PF-562271
CL3311
95%+
1g/5g/10g/100g
discuss personally